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Compound of Interest

Compound Name: 2-Tridecanone

Cat. No.: B165437 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Tridecanone is a naturally occurring methyl ketone found in various plants, such as wild

tomatoes (Lycopersicon hirsutum f. glabratum), and is also present in some essential oils and

as a flavor component in certain foods like cheese.[1][2] Its roles as a natural insecticide and a

flavoring agent make its accurate quantification crucial in diverse fields, including agricultural

science, food chemistry, and toxicology. This application note provides detailed protocols for

the quantitative analysis of 2-Tridecanone using Gas Chromatography-Mass Spectrometry

(GC-MS), a highly sensitive and specific analytical technique.

Analytical Standards
For accurate quantification, a certified analytical standard of 2-Tridecanone is required.

Commercially available standards typically have a purity of ≥95%.

Table 1: Physical and Chemical Properties of 2-Tridecanone

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b165437?utm_src=pdf-interest
https://www.benchchem.com/product/b165437?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/17729870/
https://www.firmenich.com/sites/default/files/uploads/files/ingredients/marketing-sheet/flavor/2-tridecanone-959922.pdf
https://www.benchchem.com/product/b165437?utm_src=pdf-body
https://www.benchchem.com/product/b165437?utm_src=pdf-body
https://www.benchchem.com/product/b165437?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 593-08-8 [3]

Molecular Formula C13H26O [3]

Molecular Weight 198.34 g/mol [3]

Appearance
White to pale yellow solid or

liquid
[2]

Boiling Point 263 °C [4]

Melting Point 24-27 °C [4]

Density 0.822 g/mL at 25 °C

Quantitative Data Summary
The following table summarizes typical quantitative data for the analysis of 2-Tridecanone by

GC-MS. These values are based on a validated method for the analysis of volatile compounds

in a plant matrix and serve as a reference. Actual performance may vary depending on the

specific instrumentation and matrix.

Table 2: Quantitative Parameters for 2-Tridecanone Analysis by GC-MS

Parameter Value

Linearity (R²) >0.99

Limit of Detection (LOD) 4 - 30 ng/g

Limit of Quantitation (LOQ) 10 - 100 ng/g

Precision (%RSD) < 20%

Retention Time (RT) Matrix and column dependent

Quantifier Ion (m/z) 58

Qualifier Ions (m/z) 43, 71
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Experimental Protocols
Standard Solution Preparation
Objective: To prepare a series of standard solutions for calibration.

Materials:

2-Tridecanone analytical standard

Hexane (or other suitable volatile solvent)

Volumetric flasks

Micropipettes

Protocol:

Stock Solution (1000 µg/mL): Accurately weigh 10 mg of 2-Tridecanone standard and

dissolve it in 10 mL of hexane in a volumetric flask.

Working Standards: Perform serial dilutions of the stock solution to prepare a series of

working standards with concentrations ranging from 0.1 µg/mL to 10 µg/mL.

Sample Preparation: Headspace Solid-Phase
Microextraction (HS-SPME) for Cheese Matrix
Objective: To extract volatile compounds, including 2-Tridecanone, from a cheese sample for

GC-MS analysis.[5]

Materials:

Cheese sample

Sodium chloride (NaCl)

Deionized water

20 mL headspace vials with septa
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SPME fiber assembly with a Carboxen/PDMS fiber

Heating block or water bath

Vortex mixer

Protocol:

Weigh 1 g of the cheese sample into a 20 mL headspace vial.

Add 1 g of NaCl and 5 mL of deionized water to the vial.

Seal the vial with a septum cap.

Vortex the vial for 1 minute to homogenize the sample.

Incubate the vial at 50°C for 30 minutes to allow for equilibration of the volatile compounds in

the headspace.

Expose the SPME fiber to the headspace of the vial for 30 minutes at room temperature.

Retract the fiber and immediately introduce it into the GC injector for thermal desorption.

Sample Preparation: Liquid-Liquid Extraction for Plant
Matrix (e.g., Tomato Leaves)
Objective: To extract 2-Tridecanone from a plant matrix.

Materials:

Plant tissue sample

Liquid nitrogen

Mortar and pestle

Dichloromethane

Anhydrous sodium sulfate
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Centrifuge and centrifuge tubes

Rotary evaporator

Protocol:

Freeze the plant tissue sample (e.g., 1 g) with liquid nitrogen and grind it to a fine powder

using a mortar and pestle.

Transfer the powdered sample to a centrifuge tube.

Add 10 mL of dichloromethane to the tube.

Vortex the mixture for 2 minutes and then sonicate for 10 minutes.

Centrifuge the mixture at 5000 rpm for 10 minutes.

Carefully collect the supernatant (dichloromethane extract).

Pass the extract through a small column containing anhydrous sodium sulfate to remove any

residual water.

Concentrate the extract to a final volume of 1 mL using a gentle stream of nitrogen or a

rotary evaporator.

Transfer the concentrated extract to a GC vial for analysis.

GC-MS Instrumental Analysis
Objective: To separate and detect 2-Tridecanone using GC-MS.

Instrumentation:

Gas chromatograph coupled to a mass spectrometer (GC-MS)

Capillary column: A non-polar column such as a DB-5ms (30 m x 0.25 mm, 0.25 µm film

thickness) is suitable.

Table 3: GC-MS Instrument Parameters
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Parameter Value

Injector Temperature 250 °C

Injection Mode
Splitless (for trace analysis) or Split (for higher

concentrations)

Injection Volume 1 µL

Carrier Gas Helium

Flow Rate 1.0 mL/min (constant flow)

Oven Temperature Program
Initial temperature 50 °C, hold for 2 min; ramp at

10 °C/min to 250 °C, hold for 5 min

Transfer Line Temperature 280 °C

Ion Source Temperature 230 °C

Ionization Mode Electron Ionization (EI)

Electron Energy 70 eV

Mass Scan Range 40-300 amu

Acquisition Mode
Full Scan for identification, Selected Ion

Monitoring (SIM) for quantification

Visualizations
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Caption: Experimental workflow for the analysis of 2-Tridecanone.
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Caption: Metabolic degradation pathway of 2-Tridecanone in Pseudomonas.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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